6-amino-7-ethyl-4-methyl-4H-benzo[1,4]oxazin-3-one

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 6-amino-7-ethyl-4-methyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C11H14N2O2/c1-3-7-4-10-9(5-8(7)12)13(2)11(14)6-15-10/h4-5H,3,6,12H2,1-2H3
• InChI Key: LSWJZODRKKQALW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1N)N(C(=O)CO2)C

Description

6-amino-7-ethyl-4-methyl-4H-benzo[1,4]oxazin-3-one is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-amino-7-bromo-4-methyl-4H-benzo[1,4]oxazin-3-one (0.21 g, 0.82 mmol), triethylborane (2.47 ml of 1.0 M solution in hexane, 5.56 mmol), PdCl2dppf.CH2Cl2 (0.067 g, 0.082 mmol) and Cs2CO3 0.81 g, 2.46 mmol) in DMF (6 ml) was heated at 50° C. under argon for 18 hours. The mixture was partitioned between EtOAc and water. The EtOAc layed was dried (MgSO4), filtered, concentrated under reduced pressure and purified with prep-plate TLC (hexanes:EtOAc 1:1) to give 0.095 g of 6-amino-7-ethyl-4-methyl-4H-benzo[1,4]oxazin-3-one as a tan solid, 63%.